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Summary of Real-World Survival Outcomes

Therapy Study Design & Population Comparative Survival Outcome Reported Effect

| Edaravone (± Riluzole) | US Claims Database Analysis (n=636) [1] | Edaravone vs. No Edaravone |

Median Survival: 29.5 months with edaravone vs. 23.5 months without. Hazard Ratio (HR): 0.73 (95%

CI: 0.59-0.91); 27% lower risk of death. [1] | | Edaravone + Riluzole | ALS/MND Natural History

Consortium (n=352) [2] [3] | Edaravone + Riluzole vs. Riluzole alone | Median Survival: 31.1 months with

combo vs. 28.8 months with riluzole alone. Adjusted Benefit: 3.2-month survival advantage for the

combination therapy. [2] [3] | | Riluzole | Chinese ALS Cohort (n=692) [4] | Riluzole vs. No Riluzole |

Survival: No significant improvement in survival (p = 0.478). [4] | | Edaravone + Riluzole | Indian

Randomized Study (n=30) [5] | Edaravone + Riluzole vs. Riluzole alone | Functional Decline: Slower

progression on mRS at 6 months with combination (p=0.02), but the effect was not sustained at 12 months

(p=0.17). [5] |
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The reliability of real-world evidence (RWE) depends heavily on robust methodologies to minimize bias.

Here are the details from the key studies cited above.

Data Source: Optum's Clinformatics Data Mart, a large US administrative claims database [1].

Study Population: Patients with an ALS diagnosis (ICD-10 code G12.21). Cases were those treated

with IV edaravone (n=318), while controls were not (n=318) [1].

Matching Technique: Propensity Score Matching was used to ensure the edaravone and control

groups were comparable on key covariates, including age, sex, pre-index disease duration, riluzole use,

and use of procedures like gastrostomy tube placement and non-invasive ventilation [1].

Statistical Analysis: Shared frailty Cox regression analysis was used to estimate the effect of

edaravone on the risk of all-cause mortality, reported as a Hazard Ratio (HR) [1].

Data Source: The ALS/MND Natural History Study Consortium database [2] [3].

Study Population: Patients receiving edaravone (with or without riluzole) were matched to those

receiving only riluzole (176 patients in each group). Groups were matched based on baseline

characteristics like ALS Functional Rating Scale-Revised (ALSFRS-R) scores [2] [3].

Statistical Analysis: Restricted mean survival time (RMST) analysis over 50 months was used to

compare survival between the groups, both with and without adjustment for baseline covariates [2] [3].

Experimental Workflow for RWE Generation

The following diagram illustrates the general workflow for generating this type of real-world evidence, as

applied in the studies above.
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Key Insights for Researchers and Clinicians

Combination Therapy Shows Promise: The most consistent signal from recent RWE is a survival
benefit for the combination of edaravone and riluzole, suggesting complementary mechanisms of

action (reduction of oxidative stress and glutamate-mediated excitotoxicity) [2] [3].
Consider Regional and Ethnic Variability: The finding that riluzole did not show a significant

survival benefit in a Chinese cohort highlights the potential impact of genetic and environmental
factors on treatment response and underscores the value of diverse, global RWE [4].

Balance Efficacy with Safety Profiles: When making treatment decisions, the efficacy signals must
be balanced against the drugs' distinct safety profiles. A separate pharmacovigilance analysis noted

that riluzole has a higher incidence of reports for abdominal discomfort and increased hepatic
enzymes, while edaravone is more associated with falls and gait disturbance [6].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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